Cas no 1797253-21-4 (3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea)
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-Dimethoxy-5-pyrimidinyl)-N′-(2-ethylphenyl)urea
- 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea
-
- Inchi: 1S/C15H18N4O3/c1-4-10-7-5-6-8-11(10)17-14(20)18-12-9-16-15(22-3)19-13(12)21-2/h5-9H,4H2,1-3H3,(H2,17,18,20)
- InChI Key: BJYMVSODEKVUFH-UHFFFAOYSA-N
- SMILES: N(C1=CN=C(OC)N=C1OC)C(NC1=CC=CC=C1CC)=O
Experimental Properties
- Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.37±0.70(Predicted)
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-2082-2μmol |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-5μmol |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-10μmol |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-20μmol |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-1mg |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-2mg |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-3mg |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-4mg |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-5mg |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6438-2082-10mg |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea |
1797253-21-4 | 10mg |
$79.0 | 2023-09-09 |
3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea
3-(2,4-Dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea: A Comprehensive Overview
The compound with CAS No. 1797253-21-4, commonly referred to as 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with a urea moiety, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders.
The molecular structure of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea is notable for its intricate arrangement of functional groups. The pyrimidine ring, substituted with two methoxy groups at positions 2 and 4, contributes to the molecule's stability and bioavailability. The urea group at position 5 of the pyrimidine ring further enhances its ability to interact with biological targets, such as enzymes and receptors. This combination of structural features makes the compound an attractive candidate for rational drug design.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea. Researchers have employed a variety of methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only improve yield but also reduce the environmental footprint of the synthesis, aligning with current trends toward sustainable chemistry.
The application of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. For instance, studies have demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and conductivity.
In terms of biological activity, 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea has shown promising results in preclinical models. It has been evaluated for its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases. Recent findings suggest that the compound exhibits selective inhibition against certain isoforms, reducing off-target effects and improving therapeutic efficacy.
Moreover, the compound's pharmacokinetic profile has been extensively studied. Research indicates that 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea demonstrates favorable absorption and distribution properties, making it suitable for oral administration. Its metabolism and excretion pathways have also been characterized, providing valuable insights for optimizing drug delivery systems.
Looking ahead, the development of 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea is expected to continue at a rapid pace. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical practice. Additionally, advancements in computational chemistry are anticipated to further refine its design, enhancing both efficacy and safety.
In conclusion, 3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with innovative synthetic methods and promising biological activity, positions it as a key player in future scientific advancements.
1797253-21-4 (3-(2,4-dimethoxypyrimidin-5-yl)-1-(2-ethylphenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)